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Compound of Interest

Compound Name: Phenyl isopropylcarbamate-d7

Cat. No.: B589663

An In-depth Technical Guide to Phenyl Isopropylcarbamate-d7

This technical guide provides a comprehensive overview of Phenyl isopropylcarbamate-d7,
including its fundamental properties, and contextualizes its use through data on its non-
deuterated analogue, Phenyl isopropylcarbamate (Propham), and the structurally related
herbicide, Propanil. This document is intended for researchers, scientists, and professionals in
drug development and analytical chemistry.

Core Compound Identification

Chemical Identity and Properties

Phenyl isopropylcarbamate-d7 is the deuterium-labeled form of Phenyl isopropylcarbamate.
Deuterium labeling is a common strategy to create internal standards for quantitative analysis
by mass spectrometry (NMR, GC-MS, or LC-MS) and as tracers in metabolic studies.[1][2] The
physical and chemical properties of Phenyl isopropylcarbamate-d7 are summarized below.
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Property Value Reference(s)
CAS Number 1329835-22-4 [3][4][5]
Molecular Weight 186.26 g/mol [1][2][6]
Molecular Formula C10HeD7NO2 [11[2]

Phenyl N-isopropylcarbamate-

d7, Phenyl N-(1,1,1,2,3,3,3-
Synonyms ) [3114]
heptadeuteriopropan-2-

yl)carbamate
Unlabeled CAS Number 17614-10-7 [1][2][3][6]
Isotopic Enrichment 99 atom % D [6]

Biological Activity and Mechanism of Action

While specific biological activity data for Phenyl isopropylcarbamate-d7 is limited, the
mechanism of action of its non-deuterated counterpart, Phenyl isopropylcarbamate (Propham),
is well-documented as a herbicide. Carbamate derivatives, in general, are recognized for their
diverse biological activities and are used in the development of therapeutic agents.[3][7][8]

Herbicidal Action of Phenyl Isopropylcarbamate (Propham)

Propham acts as a selective herbicide that disrupts normal cell division in weeds.[9] Its
mechanism involves the inhibition of protein and amylase synthesis and affects the activity of
messenger RNA.[9] Studies on Nicotiana sylvestris have shown that Isopropyl N-phenyl
carbamate (IPC) does not depolymerize plant microtubules (MTs) but damages the
microtubule-organizing centers (MTOCS). This leads to MTOC fragmentation, splitting of the
spindle poles, and abnormal formation of the division spindle.[10]

Metabolism of Related Carbamates

The metabolism of the related herbicide, Propanil, provides insight into the potential metabolic
pathways for phenylcarbamates. Propanil is hydrolyzed in vivo to 3,4-dichloroaniline (3,4-DCA)
and propionic acid.[2][5] The subsequent N-oxidation of 3,4-DCA is responsible for toxic effects
such as methemoglobinemia.[2][5]
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Experimental Protocols

Detailed experimental protocols specifically utilizing Phenyl isopropylcarbamate-d7 are not
widely published. However, its primary application is as an internal standard in analytical
methods. Below is a generalized workflow for its use, alongside a relevant experimental

protocol for a related compound.

General Workflow for Use as an Internal Standard

(Sample Preparatior)

Addition of Internal Standard
Spike with known concentration of
Phenyl isopropylcarbamate-d7

(Extraction of Analytes)

LC-MS/MS or GC-MS Analysis

Ratio of Analyte to Internal Standard Signal

Quantification of Target Analyte

Data Analysis

Click to download full resolution via product page

Workflow for using a deuterated internal standard.
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In Vitro Nephrotoxicity Assay for Propanil

This protocol, adapted from a study on the nephrotoxicity of Propanil, illustrates a typical in vitro
toxicology experiment where a deuterated standard like Phenyl isopropylcarbamate-d7 could
be used for quantification of the parent compound.[5]

o Cell Isolation: Isolate isolated renal cortical cells (IRCCs) from male Fischer 344 rats using a
collagenase perfusion method.

 Incubation: Incubate approximately 4 million cells/mL in flasks with vehicle (control) or
varying concentrations of Propanil (e.g., 0.1, 0.5, 1.0, or 2.0 mM).

e Atmosphere Control: Equilibrate the atmosphere with 95% 02/5% CO:2 with shaking.
» Duration: Continue incubations for a set period (e.g., 120 minutes) at 37°C.

o Cytotoxicity Measurement: At the end of the incubation, take an aliquot from each flask to
determine lactate dehydrogenase (LDH) release as a measure of cytotoxicity.

e Analysis: Centrifuge the aliquots, and analyze the supernatant. For quantification of Propanil
and its metabolites, an internal standard like Phenyl isopropylcarbamate-d7 would be
added during the sample preparation for LC-MS analysis.

Signaling and Metabolic Pathways

While specific signaling pathways involving Phenyl isopropylcarbamate-d7 are not defined,
the metabolic pathway of the related herbicide Propanil is well-characterized and provides a
relevant example of arylamide metabolism.

Metabolic Pathway of Propanil

Propanil undergoes hydrolysis by acylamidases to form 3,4-dichloroaniline (3,4-DCA) and
propionic acid. 3,4-DCA can then be further metabolized through oxidation by cytochrome
P450 enzymes.
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Simplified metabolic pathway of Propanil.

Applications in Research and Development

The primary application of Phenyl isopropylcarbamate-d7 is as a high-purity internal standard
for the accurate quantification of Phenyl isopropylcarbamate (Propham) in various matrices,
including environmental and biological samples.

The broader class of phenyl carbamates has significant relevance in medicinal chemistry and
drug design. They serve as pivotal structural motifs in a wide range of pharmacologically active
compounds.[3] Carbamate derivatives are utilized as prodrugs to enhance the stability and
bioavailability of parent molecules.[7] Furthermore, various phenyl carbamate compounds have
been investigated for their potential in treating central nervous system (CNS) disorders,
movement disorders, and pain.[11][12][13] The study of deuterated analogues can provide
valuable insights into the pharmacokinetics and metabolic profiles of these potential therapeutic
agents.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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